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Compound of Interest

Compound Name: WAY-621924

Cat. No.: B15549214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and known

properties of WAY-621924, a research chemical with the IUPAC name N-(4-methyl-1,3-thiazol-

2-yl)-3-phenoxybenzamide. Due to the limited availability of public data on this specific

compound, this document summarizes the available chemical information and provides a

contextual background based on the activities of structurally related thiazole-containing

molecules.

Chemical Structure and Properties
WAY-621924 is a synthetic small molecule characterized by a central thiazole ring linked to a

phenoxybenzamide moiety.[1] The structural details and physicochemical properties are

summarized below.

Table 1: Chemical and Physical Properties of WAY-621924
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Property Value Source

IUPAC Name
N-(4-methyl-1,3-thiazol-2-yl)-3-

phenoxybenzamide
[1]

CAS Number 745789-70-2 MedChemExpress

Molecular Formula C17H14N2O2S [1]

Molecular Weight 310.37 g/mol [1]

Canonical SMILES
CC1=CSC(=N1)NC(=O)C2=C

C(=CC=C2)OC3=CC=CC=C3
[1]

Appearance Off-white to light yellow solid MedChemExpress

Purity ≥98.0% MedChemExpress

Solubility ≥ 100 mg/mL in DMSO MedChemExpress

Storage Store at -20°C
Shanghai YuanYe

Biotechnology

Biological Activity and Pharmacological Profile
As of the date of this document, there is no publicly available scientific literature detailing the

specific biological activity, mechanism of action, or pharmacological profile of WAY-621924.

Commercial suppliers list it as an "active molecule" or "inhibitor," but do not provide any specific

targets or bioassay data.[2][3][4]

Context from Structurally Related Compounds
While specific data for WAY-621924 is lacking, the thiazole chemical scaffold is a well-

recognized "privileged structure" in medicinal chemistry, known for its presence in a wide range

of biologically active compounds.[1] Research on other N-(thiazol-2-yl)-benzamide analogs and

related thiazole derivatives has revealed a variety of pharmacological activities, which may

provide a theoretical context for the potential applications of WAY-621924. It is crucial to note

that the following information is based on related but distinct molecules and should not be

directly extrapolated to WAY-621924 without experimental validation.
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Anti-inflammatory and Anti-tumor Activity: Thiazole derivatives have been investigated for

their potential as anti-inflammatory and anti-tumor agents.[5]

Antimicrobial and Antifungal Properties: The thiazole ring is a key component of many

compounds with demonstrated antimicrobial and antifungal activities.[6]

Ion Channel Modulation: N-(thiazol-2-yl)-benzamide analogs have been identified as

selective antagonists of the Zinc-Activated Channel (ZAC), a member of the Cys-loop

receptor superfamily. These compounds act as negative allosteric modulators.

Nrf2-ARE Pathway Activation: A novel thiazole derivative has been shown to protect against

oxidative stress-induced cell death by activating the Nrf2-ARE (NF-E2-related factor 2-

antioxidant response element) signaling pathway.[7]

Experimental Protocols
Due to the absence of published research detailing the biological evaluation of WAY-621924,

no specific experimental protocols for this compound can be provided. However, based on the

activities of related compounds, a general workflow for characterizing a novel thiazole

derivative could be proposed.

Chemical Synthesis & Characterization
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A generalized experimental workflow for the characterization of a novel chemical entity.
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Signaling Pathways
Without experimental data on the biological targets of WAY-621924, it is not possible to create

a diagram of a specific signaling pathway that it modulates. However, based on the activity of a

related thiazole compound, a simplified representation of the Nrf2-ARE pathway, which is

involved in cellular protection against oxidative stress, is provided below for illustrative

purposes.[7]
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A simplified diagram of the Nrf2-ARE signaling pathway for cellular stress response.
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Conclusion
WAY-621924 is a research chemical with a defined chemical structure but without publicly

available data on its biological activity. While the thiazole scaffold is of significant interest in

medicinal chemistry, any potential biological effects of WAY-621924 remain to be elucidated

through experimental investigation. This document serves as a summary of the currently

available information and a guide for potential future research directions. Further studies are

required to determine the pharmacological profile and mechanism of action of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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